Cas no 35897-92-8 (Ligustroside)

Ligustroside structure

Product Name:Ligustroside

CAS No:35897-92-8

Molecular Formula:C₂₅H₃₂O₁₂

Molecular Weight:524.51438

CID:837419

PubChem ID:14136859

Ligustroside Properties

Names and Identifiers

- Ligustroside
- methyl (5Z)-5-ethylidene-4-[2-(4-hydroxyphenyl)ethoxycarbonylmethyl]-6-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
- Ligstroside
- [ "Ligstroside" ]
- DTXSID701318124
- Ligusroside
- (-)-ligstroside
- methyl (4S,5E,6S)-5-ethylidene-4-[2-[2-(4-hydroxyphenyl)ethoxy]-2-oxoethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
- MS-29709
- CS-0024058
- Q27269447
- MEGxp0_000487
- NS00093976
- methyl (2S,3E,4S)-3-ethylidene-4-{2-[2-(4-hydroxyphenyl)ethoxy]-2-oxoethyl}-2-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-pyran-5-carboxylate
- UNII-83S9SA69C5
- CHEMBL1086877
- AKOS040760521
- ACon1_000577
- HY-N3383
- 2H-PYRAN-4-ACETIC ACID, 3-ETHYLIDENE-2-(.BETA.-D-GLUCOPYRANOSYLOXY)-3,4-DIHYDRO-5-(METHOXYCARBONYL)-, 2-(4-HYDROXYPHENYL)ETHYL ESTER, (2S,3E,4S)-
- 83S9SA69C5
- NCGC00168945-01
- 35897-92-8
- CHEBI:149585
- BRD-K49137267-001-01-4
- methyl (2S,3E,4S)-3-ethylidene-2-(beta-D-glucopyranosyloxy)-4-(2-(2-(4-hydroxyphenyl)ethoxy)-2-oxoethyl)-3,4-dihydro-2H-pyran-5-carboxylate
- methyl (4S,5E,6S)-5-ethylidene-4-(2-(2-(4-hydroxyphenyl)ethoxy)-2-oxoethyl)-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-4H-pyran-3-carboxylate
- 2H-PYRAN-4-ACETIC ACID, 3-ETHYLIDENE-2-(BETA-D-GLUCOPYRANOSYLOXY)-3,4-DIHYDRO-5-(METHOXYCARBONYL)-, 2-(4-HYDROXYPHENYL)ETHYL ESTER, (2S,3E,4S)-
- methyl (2S,3E,4S)-3-ethylidene-4-(2-(2-(4-hydroxyphenyl)ethoxy)-2-oxoethyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylate
- methyl (2S,3E,4S)-3-ethylidene-2-(beta-D-glucopyranosyloxy)-4-{2-[2-(4-hydroxyphenyl)ethoxy]-2-oxoethyl}-3,4-dihydro-2H-pyran-5-carboxylate
- +Expand
- InChIKey： GMQXOLRKJQWPNB-MVVLSVRYSA-N
- Inchi： InChI=1S/C25H32O12/c1-3-15-16(10-19(28)34-9-8-13-4-6-14(27)7-5-13)17(23(32)33-2)12-35-24(15)37-25-22(31)21(30)20(29)18(11-26)36-25/h3-7,12,16,18,20-22,24-27,29-31H,8-11H2,1-2H3/b15-3+/t16-,18+,20+,21-,22+,24-,25-/m0/s1
- SMILES： C/C=C/1\[C@@H](C(=CO[C@H]1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)OC)CC(=O)OCCc3ccc(cc3)O

Computed Properties

Exact Mass: 524.18900
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 11
Monoisotopic Mass: 524.189376
Heavy Atom Count: 37
Complexity: 834
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 181

Experimental Properties

LogP: -0.33980
PSA: 181.44000
Refractive Index: 1.613
Boiling Point: 736.9°C at 760 mmHg
Vapor Pressure: 0.0±2.5 mmHg at 25°C
Flash Point: 245.1°C
Color/Form: Powder
Density: 1.44

Ligustroside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF82817-1mg	Ligustroside	35897-92-8	98%	1mg	$599.00	2024-04-20
Ambeed	A131350-5mg	Methyl (2S,4S,E)-3-ethylidene-4-(2-(4-hydroxyphenethoxy)-2-oxoethyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylate	35897-92-8	98+%	5mg	$1030.0	2024-07-19
ChemScence	CS-0024058-1mg	Ligustroside	35897-92-8	≥98.0%	1mg	$250.0	2022-04-27
Crysdot LLC	CD32001562-5mg	Ligustroside	35897-92-8	95+%	5mg	$590	2024-07-18
TargetMol Chemicals	TN1871-5 mg	Ligustroside	35897-92-8	98%	5mg	￥ 11,500
TRC	L397960-5mg	Ligustroside	35897-92-8		5mg	$ 160.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L93040-5mg	Ligustroside	35897-92-8		5mg	¥4000.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1871-1 mg	Ligustroside	35897-92-8		1mg	￥5198.00	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SBR00026-1MG	Ligstroside	35897-92-8	95%	1mg	¥2570.46	2023-10-11